Cas no 104296-63-1 (2-(1-Naphthyl)ethanesulfonyl Chloride)

2-(1-Naphthyl)ethanesulfonyl Chloride structure
104296-63-1 structure
Product Name:2-(1-Naphthyl)ethanesulfonyl Chloride
CAS No:104296-63-1
MF:C12H11ClO2S
MW:254.732541322708
MDL:MFCD00191560
CID:126140
PubChem ID:21901305
Update Time:2025-09-20

2-(1-Naphthyl)ethanesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Naphthalen-1-yl)ethanesulfonyl chloride
    • 2-(1-Naphthyl)ethanesulfonyl Chloride
    • 1-Naphthaleneethanesulfonyl chloride
    • 2-(1-Naphthyl)ethylsulfonyl Chloride
    • 2-naphthalen-1-ylethanesulfonyl chloride
    • C12H11ClO2S
    • 1-Naphthaleneethanesulfonylchloride
    • IAZQBUVCHCLINF-UHFFFAOYSA-N
    • 0973AA
    • 2-(1-Naphthyl)ethanesulfonylChloride
    • TRA0050850
    • AX8060851
    • N0576
    • KS-0
    • SCHEMBL65445
    • T71547
    • DTXSID90619761
    • 104296-63-1
    • 2-(1-Naphthyl)ethanesulfonyl chloride, AldrichCPR
    • 2,2'-Dipyridyl?
    • MFCD00191560
    • AKOS015840651
    • J-001141
    • EN300-271077
    • 2-(naphthalen-1-yl)ethane-1-sulfonyl chloride
    • 2-(NAPHTHALEN-1-YL)ETHANESULFONYLCHLORIDE
    • BS-42232
    • FT-0733113
    • MDL: MFCD00191560
    • Inchi: 1S/C12H11ClO2S/c13-16(14,15)9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9H2
    • InChI Key: IAZQBUVCHCLINF-UHFFFAOYSA-N
    • SMILES: ClS(CCC1C=CC=C2C=CC=CC=12)(=O)=O

Computed Properties

  • Exact Mass: 254.01700
  • Monoisotopic Mass: 254.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Density: 1.349
  • Melting Point: 46.0 to 50.0 deg-C
  • Boiling Point: 399.359°C at 760 mmHg
  • Flash Point: 195.325°C
  • Refractive Index: 1.631
  • PSA: 42.52000
  • LogP: 4.03170

2-(1-Naphthyl)ethanesulfonyl Chloride Security Information

2-(1-Naphthyl)ethanesulfonyl Chloride Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-(1-Naphthyl)ethanesulfonyl Chloride Pricemore >>

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